Cas no 894032-13-4 (3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-2-(1H-indol-1-yl)ethylurea)

• Product Name: 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-2-(1H-indol-1-yl)ethylurea
• CAS No: 894032-13-4
• MF: C₂₁H₂₁ClN₄O₂
• MW: 396.870043516159
• CID: 5512375
• Update Time: 2025-10-15

3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-2-(1H-indol-1-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• 1-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-3-(2-indol-1-ylethyl)urea
• 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-2-(1H-indol-1-yl)ethylurea

• Inchi： 1S/C21H21ClN4O2/c22-16-5-7-18(8-6-16)26-14-17(13-20(26)27)24-21(28)23-10-12-25-11-9-15-3-1-2-4-19(15)25/h1-9,11,17H,10,12-14H2,(H2,23,24,28)
• InChI Key： MPSBRKKZIWRFPL-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C(Cl)C=C2)C1)C(NCCN1C2=C(C=CC=C2)C=C1)=O

Additional information on 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-2-(1H-indol-1-yl)ethylurea

Compound CAS No. 894032-13-4: 3-(1-(4-Chlorophenyl)-5-Oxopyrrolidin-3-yl)-1-(2-(1H-indol-1-yl)ethyl)urea

CAS No. 894032-13-4, commonly referred to as 3-(1-(4-Chlorophenyl)-5-Oxopyrrolidin-3-yl)-1-(2-(1H-indol-1-yl)ethyl)urea, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities.

The molecular structure of this compound is characterized by a urea group linked to a substituted pyrrolidine ring and an indole moiety. The presence of the chlorophenyl group adds to its stability and reactivity, making it a valuable substrate for further chemical modifications. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the field of oncology.

One of the most intriguing aspects of this compound is its ability to act as a scaffold for drug design. Researchers have explored its potential as a lead compound in the creation of selective inhibitors for various enzymes and receptors. For instance, a study published in Nature Communications demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in cancer cell proliferation.

The synthesis of CAS No. 894032-13-4 involves a multi-step process that combines principles from organic chemistry, including nucleophilic substitution, condensation reactions, and cyclization. The indole moiety is typically introduced via an Ullmann coupling reaction, while the pyrrolidine ring is formed through a ring-closing metathesis mechanism. These steps require precise control over reaction conditions to ensure high yields and purity.

In terms of pharmacokinetics, this compound has shown favorable absorption profiles in preclinical models, suggesting its potential for oral administration. However, further studies are needed to evaluate its bioavailability and metabolic stability in humans.

Another area of interest is the compound's role in material science. Its rigid structure and conjugated system make it a candidate for applications in organic electronics, such as semiconducting materials for flexible displays and sensors.

As research into CAS No. 894032-13-4 continues, it is anticipated that new insights will emerge regarding its therapeutic potential and industrial applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinically relevant drugs.

In conclusion, CAS No. 894032-13